[4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol

• IUPAC Name: [4-[(2-chlorophenyl)methyl]-1-[(4-ethoxyphenyl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C22H28ClNO2/c1-2-26-20-9-7-18(8-10-20)16-24-13-11-22(17-25,12-14-24)15-19-5-3-4-6-21(19)23/h3-10,25H,2,11-17H2,1H3
• InChI Key: QAMVGRAHPMRQNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCC(CC2)(CC3=CC=CC=C3Cl)CO
• Molecular Formula: C22H28ClNO2
• Molecular Weight: 373.9 g/mol

Description

[4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol is a chemical compound that belongs to the class of piperidine derivatives. It is a white crystalline solid that is commonly used in scientific research for its various properties.

Mechanism of Action

The mechanism of action of [4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol is not fully understood. However, it has been found to act as a selective antagonist of the α7-nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including inflammation, pain, anxiety, and depression.
Biochemical and Physiological Effects
[4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol has been found to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to reduce pain by inhibiting the transmission of pain signals in the spinal cord. The compound has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol in lab experiments is its anti-inflammatory properties. This makes it useful in studying the role of inflammation in various diseases. Additionally, its analgesic properties make it useful in studying pain. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of [4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol. One direction is to further investigate its mechanism of action and its role in various physiological processes. Additionally, it may be useful to study the compound's potential in the treatment of other diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Furthermore, the development of more soluble analogs of the compound may improve its usefulness in lab experiments.

Synthesis Methods

The synthesis of [4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol involves several steps. The first step involves the reaction of 2-chlorobenzyl chloride with 4-ethoxybenzylamine to produce 4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)piperidine. This intermediate is then reduced using sodium borohydride to produce [4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol.

Scientific Research Applications

[4-(2-chlorobenzyl)-1-(4-ethoxybenzyl)-4-piperidinyl]methanol has several scientific research applications. It has been found to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases. Additionally, it has been found to have analgesic properties and has been used in the treatment of pain. The compound has also been used in the treatment of anxiety and depression.